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Compound of Interest

Compound Name: 2-Chloro-3-nitropyridine

Cat. No.: B167233

This document provides essential safety and logistical information for the proper handling and
disposal of 2-Chloro-3-nitropyridine, tailored for researchers, scientists, and drug
development professionals. The primary and recommended method of disposal is through a
licensed hazardous waste management service.

Immediate Safety and Handling

Before any handling or disposal procedures, it is critical to be aware of the hazards associated
with 2-Chloro-3-nitropyridine and to use appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves (e.g., butyl rubber). Nitrile gloves may not
be sufficient for prolonged contact.

o Body Protection: Wear a standard laboratory coat, fully buttoned.

o Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a
certified chemical fume hood, to prevent the inhalation of dust or vapors.[1]

In Case of Spills:
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» Small Spills: If a small amount is spilled, absorb the material with an inert, non-combustible
absorbent such as sand or vermiculite.[2] Collect the absorbed material into a designated,
sealed, and properly labeled container for hazardous waste.

o Large Spills: In the event of a large spill, evacuate the area immediately. Secure the location
and contact your institution's Environmental Health and Safety (EHS) department for
emergency response.[3]

Hazard Data Summary

2-Chloro-3-nitropyridine is classified as a hazardous substance. The following table
summarizes its key hazard classifications.

Hazard . .
o GHS Code Signal Word Description
Classification

Harmful if swallowed.

Acute Toxicity, Oral H302 Warning
[41[5]
Skin ] Causes skin irritation.
) o H315 Warning
Corrosion/Irritation [4115]
Serious Eye ] Causes serious eye
o H319 Warning S
Damage/Irritation irritation.[4][5]
Specific Target Organ May cause respirator
P o J g H335 Warning ) .y. P y
Toxicity irritation.[4][5]

Primary Disposal Protocol (Recommended)

The safest and most compliant method for disposing of 2-Chloro-3-nitropyridine is to treat it
as hazardous waste. Under no circumstances should this chemical be disposed of down the
drain or in regular trash.

Step-by-Step Procedure:

o Waste Segregation: All waste containing 2-Chloro-3-nitropyridine, including the pure
compound, solutions, and contaminated materials (e.g., pipette tips, absorbent pads), must
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be classified and segregated as hazardous waste.[3] Do not mix it with incompatible
materials like strong oxidizing agents, acids, or bases.

o Containerization: Collect all waste in a designated, chemically compatible, and leak-proof
hazardous waste container with a secure screw-top cap.

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name: "2-Chloro-3-nitropyridine”. The label should also indicate the associated
hazards (e.g., Toxic, Irritant).

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
satellite accumulation area away from heat and sources of ignition.

» Arrangement for Pickup: Once the container is full or the waste is ready for disposal, contact
your institution's Environmental Health and Safety (EHS) department to schedule a waste
pickup by a licensed hazardous waste disposal company.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-3-nitropyridine waste.
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Disposal Workflow for 2-Chloro-3-nitropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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